2-Chloro-5-(methylamino)benzoic acid hydrochloride
CAS No.: 1803595-66-5
Cat. No.: VC2893036
Molecular Formula: C8H9Cl2NO2
Molecular Weight: 222.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1803595-66-5 |
|---|---|
| Molecular Formula | C8H9Cl2NO2 |
| Molecular Weight | 222.07 g/mol |
| IUPAC Name | 2-chloro-5-(methylamino)benzoic acid;hydrochloride |
| Standard InChI | InChI=1S/C8H8ClNO2.ClH/c1-10-5-2-3-7(9)6(4-5)8(11)12;/h2-4,10H,1H3,(H,11,12);1H |
| Standard InChI Key | RMKDLFPBFXJNNF-UHFFFAOYSA-N |
| SMILES | CNC1=CC(=C(C=C1)Cl)C(=O)O.Cl |
| Canonical SMILES | CNC1=CC(=C(C=C1)Cl)C(=O)O.Cl |
Introduction
2-Chloro-5-(methylamino)benzoic acid hydrochloride is a chemical compound with the molecular formula C8H9Cl2NO2 and the InChI key RMKDLFPBFXJNNF-UHFFFAOYSA-N . It is a derivative of benzoic acid, modified with a methylamino group at the 5-position and a chlorine atom at the 2-position, along with a hydrochloride salt form. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.
Synthesis and Availability
2-Chloro-5-(methylamino)benzoic acid hydrochloride can be synthesized through various organic chemistry methods, although specific synthesis protocols are not widely detailed in the available literature. It is commercially available from several suppliers, such as Enamine and Biosynth, in various quantities, including 100 mg and 1 g packs .
Biological and Pharmacological Activities
While specific biological activities of 2-Chloro-5-(methylamino)benzoic acid hydrochloride are not extensively documented, compounds with similar structures, such as derivatives of para-aminobenzoic acid (PABA), have shown a range of biological activities including anticancer, anti-Alzheimer's, antibacterial, antiviral, antioxidant, and anti-inflammatory properties . The presence of a methylamino group and a chlorine atom in the compound could potentially influence its interaction with biological targets, although detailed studies are needed to determine its specific pharmacological effects.
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